Cas no 62063-05-2 (1H-1,2,4-Triazole, 1-(2-methyl-3-nitro-2-propenyl)-3,5-dinitro-)

62063-05-2 structure
Product name:1H-1,2,4-Triazole, 1-(2-methyl-3-nitro-2-propenyl)-3,5-dinitro-
1H-1,2,4-Triazole, 1-(2-methyl-3-nitro-2-propenyl)-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 1-(2-methyl-3-nitro-2-propenyl)-3,5-dinitro-
- 1-(2-methyl-3-nitroprop-2-enyl)-3,5-dinitro-1,2,4-triazole
- 1-(2-Methyl-3-nitroprop-2-en-1-yl)-3,5-dinitro-1H-1,2,4-triazole
- 62063-05-2
- DTXSID10812232
-
- Inchi: InChI=1S/C6H6N6O6/c1-4(3-10(13)14)2-9-6(12(17)18)7-5(8-9)11(15)16/h3H,2H2,1H3
- InChI Key: WQMVAQZACUEIGV-UHFFFAOYSA-N
- SMILES: CC(=C[N+](=O)[O-])CN1C(=NC(=N1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.03498
- Monoisotopic Mass: 258.03488193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 168Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 160.13
1H-1,2,4-Triazole, 1-(2-methyl-3-nitro-2-propenyl)-3,5-dinitro- Related Literature
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Yi-Tao Xu,Joyce Li Nanoscale Horiz., 2022,7, 185-191
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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4. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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